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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular geometries of
various tungsten bromide compounds, including tungsten(VI), tungsten(V), tungsten(lV),
tungsten(lll), and tungsten(ll) bromides. The information presented is based on established
experimental data and is intended to serve as a valuable resource for researchers in chemistry,
materials science, and related fields.

Tungsten(VI) Bromide (WBrs)

Tungsten(VI) bromide adopts a monomeric and highly symmetric octahedral geometry in the
gas phase and solid state.[1][2][3][4][5] This structure is consistent with the principles of
VSEPR theory for a central atom with six bonding pairs and no lone pairs of electrons.

Table 1: Structural Data for Tungsten(VI) Bromide (WBrs)
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Parameter Value

Molecular Formula WBre

Molecular Geometry Octahedral

Crystal System Rhombohedral[6]

Space Group R-3[6]

a 6.39 A[6]

C 17.53 A[6]

W-Br Bond Length Not explicitly found

Br-W-Br Bond Angle 90° (adjacent), 180° (opposite)

Experimental Protocol: Synthesis and Structure
Determination

Synthesis: Tungsten(VI) bromide can be synthesized by the direct reaction of tungsten metal
with bromine gas at approximately 100 °C in a nitrogen atmosphere.[3] An alternative method
involves the reaction of tungsten hexacarbonyl with bromine at room temperature.[3]

Structure Determination: The crystal structure of WBre was determined by single-crystal X-ray
diffraction.[6] This technique involves irradiating a single crystal of the compound with X-rays
and analyzing the resulting diffraction pattern. The angles and intensities of the diffracted X-
rays are used to determine the arrangement of atoms within the crystal lattice, providing
precise measurements of bond lengths and angles.[4][7][8][9][10][11]

Tungsten(V) Bromide (W2Br1o)

In the solid state, tungsten(V) bromide exists as a dimer with the molecular formula W2zBr10.[2]
[12][13] The structure consists of two octahedra sharing an edge, with two bromine atoms
acting as bridging ligands between the two tungsten centers.[2][12][13] This arrangement
results in a bioctahedral geometry.

Table 2: Structural Data for Tungsten(V) Bromide (W2Br1o)

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://www.researchgate.net/publication/280959121_The_crystal_structure_of_Bi2W6Br18_and_a_new_synthesis_of_W6Br12
https://www.researchgate.net/publication/280959121_The_crystal_structure_of_Bi2W6Br18_and_a_new_synthesis_of_W6Br12
https://www.researchgate.net/publication/280959121_The_crystal_structure_of_Bi2W6Br18_and_a_new_synthesis_of_W6Br12
https://www.researchgate.net/publication/280959121_The_crystal_structure_of_Bi2W6Br18_and_a_new_synthesis_of_W6Br12
https://en.wikipedia.org/wiki/Tungsten_hexabromide
https://en.wikipedia.org/wiki/Tungsten_hexabromide
https://www.researchgate.net/publication/280959121_The_crystal_structure_of_Bi2W6Br18_and_a_new_synthesis_of_W6Br12
https://researchpark.spbu.ru/en/xrd-metods-eng/932-xrd-diffraction-analysis-eng
https://www.creative-biostructure.com/resource-single-crystal-x-ray-diffraction-overview.htm
https://serc.carleton.edu/research_education/geochemsheets/techniques/SXD.html
https://serc.carleton.edu/msu_nanotech/methods/SXD.html
https://m.youtube.com/watch?v=xBA09PXPPR4
https://www.pulstec.net/single-crystal-xrd-versus-powder-xrd/
https://en.wikipedia.org/wiki/Tungsten(VI)_oxytetrabromide
https://www.researchgate.net/publication/280350326_Improved_synthetic_routes_to_tungstenIV_bromide_complexes
https://en.wikipedia.org/wiki/Tungsten(V)_bromide
https://en.wikipedia.org/wiki/Tungsten(VI)_oxytetrabromide
https://www.researchgate.net/publication/280350326_Improved_synthetic_routes_to_tungstenIV_bromide_complexes
https://en.wikipedia.org/wiki/Tungsten(V)_bromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15793797?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory
Check Availability & Pricing

Parameter Value

Molecular Formula W2Brio

Molecular Geometry Edge-shared bioctahedral
W-Br (terminal) Bond Length Not explicitly found

W-Br (bridging) Bond Length Not explicitly found

W-W Distance Not explicitly found

Experimental Protocol: Synthesis and Structure
Determination

Synthesis: Tungsten(V) bromide is prepared by the reaction of tungsten powder with bromine

gas at temperatures ranging from 650 to 1000 °C.[13]

Structure Determination: The dimeric structure of tungsten(V) bromide was elucidated using
single-crystal X-ray diffraction.[13] The process involves growing a suitable single crystal of
W:2Br10 and analyzing its diffraction pattern to determine the atomic positions.

Tungsten(lV) Bromide (WBra)

Tungsten(IV) bromide is a crystalline solid.[12][14] It is known to be isomorphous with
tungsten(I1V) chloride (WCla), suggesting a polymeric structure in the solid state.[12] The crystal
structure of WBr4 belongs to the hexagonal crystal system.[1]

Table 3: Structural Data for Tungsten(IV) Bromide (WBra)
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Parameter Value

Molecular Formula WBra

Molecular Geometry Polymeric, likely octahedral coordination
Crystal System Hexagonal[1]

W-Br Bond Length Not explicitly found

Br-W-Br Bond Angle Not explicitly found

Experimental Protocol: Synthesis

Synthesis: Crystalline tungsten(IV) bromide can be synthesized via the reduction of tungsten(V)
bromide (WBrs) with aluminum.[12] The reaction is carried out in a sealed, evacuated tube
under a temperature gradient, which allows for the deposition of WBra4 crystals from the vapor
phase.[12] Another synthetic route involves the solution-phase oxidation of tungsten
hexacarbonyl (W(CO)s) with two equivalents of bromine.[12]

Tungsten(lll) Bromide (WB¥rs3)

Tungsten(lll) bromide is a black crystalline solid.[5][15] It has been reported to have an
orthorhombic crystal system.[1] The detailed arrangement of atoms in the crystal lattice is not
well-documented in readily available literature.

Table 4: Structural Data for Tungsten(lll) Bromide (WBr3)

Parameter Value

Molecular Formula WBr3

Crystal System Orthorhombic[1]
W-Br Bond Length Not explicitly found
Br-W-Br Bond Angle Not explicitly found

Experimental Protocol: Synthesis
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Detailed experimental protocols for the synthesis of single crystals of WBTrs suitable for single-
crystal X-ray diffraction are not widely reported.

Tungsten(ll) Bromide (WesBri2)

Tungsten(ll) bromide exists as a hexanuclear cluster with the formula WeBri2.[16] This cluster
features a We octahedron with bridging bromine atoms. The structure consists of layers of two-
dimensional infinite networks.[16]

Table 5: Structural Data for Tungsten(ll) Bromide (WeBr12)

Parameter Value

Molecular Formula WeBri2

Molecular Geometry Octahedral We cluster with bridging Br atoms
Crystal System Orthorhombic[16]

Space Group Bbcm[16]

a 11.799 A[16]

b 11.813 A[16]

c 14.790 A[16]

W-W Bond Length 2.633 A (mean)[16]

W-Br (inner bridging) Bond Length 2.619 - 2.630 A (mean)[16]
W-Br (apical) Bond Length 2.550 A (mean)[16]

W-Br (outer bridging) Bond Length 2.656 A (mean)[16]
W-Br-W Bond Angle (outer bridging) ~132°[16]

Experimental Protocol: Synthesis and Structure
Determination

Synthesis: Tungsten(ll) bromide can be obtained by the thermal disproportionation of
tungsten(lV) bromide at 450-500 °C.[12]
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Structure Determination: The crystal structure of WeBri2z was determined by single-crystal X-ray
diffraction analysis of a twinned crystal.[16] Due to the complex nature of the structure and the
twinning of the crystal, the refinement of the diffraction data required specialized

crystallographic techniques.

Visualizations
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Relationships and Synthesis Pathways of Tungsten Bromides
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Caption: Synthesis pathways and structural relationships of tungsten bromides.
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General Workflow for Single-Crystal X-ray Diffraction
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Caption: A generalized workflow for determining molecular geometry using single-crystal X-ray
diffraction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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